Cas no 6622-34-0 (Naphthalen-1-ol;1,3,5-trinitrobenzene)

• Product name: Naphthalen-1-ol;1,3,5-trinitrobenzene
• CAS No: 6622-34-0
• MF: C₆H₃N₃O₆^.C₁₀H₈O
• MW: 357.27444
• CID: 1711936
• PubChem ID: 245597

Naphthalen-1-ol;1,3,5-trinitrobenzene Chemical and Physical Properties

Names and Identifiers

• CTK5C3694
• [1]naphthol, compound with 1,3,5-trinitro-benzene
• AG-J-70526
• AC1L6G7W
• [1]Naphthol, Verbindung mit 1,3,5-Trinitro-benzol
• AR-1K5902
• NSC57703
• naphthalen-1-ol- 1,3,5-trinitrobenzene(1:1)
• AC1Q1YIC
• naphthalen-1-ol,1,3,5-trinitrobenzene
• 1,3,5-trinitrobenzene
• naphthalen-1-ol
• DTXSID10288812
• DS-011972
• NSC-57703
• 6622-34-0
• Naphthalen-1-ol;1,3,5-trinitrobenzene

• Inchi： InChI=1S/C10H8O.C6H3N3O6/c11-10-7-3-5-8-4-1-2-6-9(8)10;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-7,11H;1-3H
• InChI Key： WOAKNCDKKLAFFI-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC=C2O.C1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 357.05969970g/mol
• Monoisotopic Mass: 357.05969970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 362
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų